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The long-term success of dental restorations is a critical area of research in restorative
dentistry. Zirconium-based restorations have gained considerable popularity due to their
superior mechanical properties and esthetics. This guide provides a comprehensive evaluation
of the long-term stability of zirconium-based dental restorations, with a comparative analysis
against other commonly used materials, namely porcelain-fused-to-metal (PFM) and lithium
disilicate. The information presented herein is intended for researchers, scientists, and drug
development professionals, supported by experimental data from clinical and in-vitro studies.

Comparative Performance Analysis

The long-term performance of dental restorations is multifactorial, encompassing survival rates,
mechanical durability, marginal integrity, wear characteristics, and esthetic stability. Zirconium
dioxide (zirconia) restorations, particularly in their monolithic form, have demonstrated excellent
long-term outcomes.

Survival and Complication Rates:

Systematic reviews of clinical studies provide valuable insights into the longevity of different
restorative materials. Zirconia restorations have shown high survival rates over extended
periods. For tooth-supported single crowns, 5-year cumulative survival rates vary between
91.2% and 95.9%.[1] For implant-supported single crowns, the survival rates are even higher,
ranging from 97.1% to 97.6%.[1] Multi-unit fixed dental prostheses (FDPs) also exhibit good
survival rates, with tooth-supported FDPs at 89.4% to 100% and implant-supported FDPs at
93.0% to 100% over 5 years.[1] A retrospective study over 5 years reported an overall survival
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rate of 96.3% for zirconium oxide restorations, with monolithic restorations achieving a 100%
survival rate.[2] In comparison, a multi-center randomized controlled trial showed that after five
years, zirconia crowns had a survival rate of 89.2%, while lithium disilicate crowns had a
survival rate of 84.2%.[3] For implant-supported FDPs, metal-ceramics have historically been
considered the gold standard, with a 5-year survival rate of 98.7%.[4]

The most common technical complication for zirconia restorations is chipping of the veneering
ceramic in layered restorations.[1][5] Monolithic zirconia, which consists of a single, solid block
of zirconia, has significantly reduced the incidence of such fractures.[2] In contrast, PFM

restorations, while having a long track record of success, are also prone to porcelain chipping.

[6]

Restoration Type 5-Year Survival Rate (%) Common Complications
Zirconia (Monolithic) 98 - 100[2][6] Minimal, occasional fracture
Zirconia (Layered) 91.2 - 95.9 (Single Crowns)[1] Veneer chipping[1][5]
Lithium Disilicate 84.2 - 89.0[3][7] Fracture, chipping[3][7]

Porcelain-Fused-to-Metal

92 - 98.7[4][6 Porcelain chipping[6
(PEM) [4][6] pping[6]

Mechanical Properties:

Zirconia's exceptional mechanical properties are a primary reason for its widespread adoption.
Its flexural strength and fracture toughness surpass those of other ceramic materials.

o Flexural Strength: Zirconia exhibits a flexural strength ranging from 900 to 1200 MPa.[2][8] In
contrast, lithium disilicate has a flexural strength of 360 to 400 MPa, and the porcelain layer
of PFM restorations is around 80-100 MPa.[8]

o Fracture Resistance: Due to its high fracture toughness, zirconia is highly resistant to crack
propagation.[9] In vitro studies have shown that zirconia crowns can withstand significantly
higher loads before fracturing compared to lithium disilicate crowns.[10][11] One study
reported the mean fracture resistance for zirconia with a vertical preparation to be 3129 N,
while lithium-disilicate crowns with the same preparation fractured at 1880 N.[10]
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Fracture Toughness

Material Flexural Strength (MPa) (MPa:m*/?)

Zirconia 900 - 1200[2][8] 6 - 10[10]

Lithium Disilicate 360 - 400[8] 2.5 - 3.0[10]

PFM (Porcelain Layer) 80 - 100[8] N/A
Marginal Fit:

The marginal fit of a restoration is crucial for preventing secondary caries and periodontal
disease. The advent of CAD/CAM technology has significantly improved the accuracy of
zirconia restorations. A systematic review reported the marginal gap of zirconia single crowns
and multi-unit FDPs to be around 83 pm, which is considered clinically acceptable (typically
<120 um).[12][13] Digital impressions appear to be associated with a smaller marginal gap.[12]
[14] Some studies suggest that the copy milling system may produce even more accurate
marginal fit for zirconia copings than CAD/CAM systems.

Wear Resistance:

The wear behavior of restorative materials against opposing enamel is a significant
consideration. While early concerns existed about the abrasiveness of zirconia, studies have
shown that polished monolithic zirconia exhibits low wear on opposing enamel, comparable to
or even less than that of metal-ceramic crowns.[15] Irregularities and roughness on the ceramic
surface are the primary factors contributing to antagonist wear.[9]

Color Stability:

Maintaining the esthetic appearance of a restoration over time is essential. Monolithic zirconia
has demonstrated good color stability.[16] However, factors such as surface roughness and the
type of staining agents can influence color changes. Some studies suggest that lithium
disilicate may have superior color stability compared to monolithic zirconia, especially when
exposed to certain beverages.[17][18]

Experimental Protocols
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Fracture Resistance Testing:

A common methodology for evaluating the fracture resistance of dental crowns involves the
following steps:

Specimen Preparation: Standardized crown preparations are made on extracted human
teeth or artificial dies.

Crown Fabrication: Crowns of the material being tested (e.g., zirconia, lithium disilicate) are
fabricated using CAD/CAM or conventional methods.

Cementation: The crowns are cemented onto the prepared teeth/dies using a standardized
protocol with resin cement.

Cyclic Loading: The cemented crowns undergo cyclic loading in a mastication simulator to
simulate the forces of chewing over a prolonged period (e.g., 1,000,000 cycles at a specific
force and frequency).[10]

Fracture Testing: After cyclic loading, the crowns are subjected to a compressive load until
fracture using a universal testing machine. The force at which fracture occurs is recorded.

Marginal Fit Analysis:

The marginal gap of dental restorations is typically measured using one of the following
techniques:

» Direct Viewing/Microscopy: The cemented crown on the die is sectioned, and the gap at the
margin is measured at multiple points using a microscope.

Impression Replica Technique: A light-body silicone impression material is injected into the
cemented crown. After setting, the impression is removed, and the thickness of the material
at the margin is measured.

Micro-CT Analysis: A non-destructive method where the cemented crown is scanned using a
micro-computed tomography (micro-CT) machine to create a 3D model, from which precise
measurements of the marginal gap can be taken.
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Visualizing Workflows and Relationships

To better understand the processes and comparisons discussed, the following diagrams are
provided.

Preparation
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Experimental workflow for fracture resistance testing.
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Comparison of key properties of dental restorative materials.

In conclusion, zirconium-based restorations, particularly monolithic zirconia, demonstrate
exceptional long-term stability characterized by high survival rates, superior mechanical
properties, and good esthetic outcomes. While layered zirconia restorations are more prone to
chipping, monolithic zirconia has largely overcome this limitation. Compared to lithium
disilicate, zirconia offers significantly higher strength, making it a more suitable option for
posterior restorations and multi-unit FDPs. PFM restorations remain a viable option with a long
history of clinical success, but zirconia offers a metal-free alternative with comparable or, in the
case of monolithic zirconia, superior resistance to fracture of the veneering material. The
continued development of zirconia materials is likely to further enhance their clinical
performance and expand their applications in restorative dentistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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